Cas no 105628-02-2 (1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl-
• CAS No: 105628-02-2
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 1157873
• Update Time: 2024-07-26

1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl-
• Isoquinoline, 5-[(hexahydro-2-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-

• Inchi： 1S/C15H19N3O2S/c1-12-10-16-7-3-9-18(12)21(19,20)15-5-2-4-13-11-17-8-6-14(13)15/h2,4-6,8,11-12,16H,3,7,9-10H2,1H3
• InChI Key： DSOQHHGSXZTTAQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(N3CCCNCC3C)(=O)=O)=CC=C2)C=CN=1

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 505.3±60.0 °C(Predicted)
• pka: 9.76±0.40(Predicted)